Cas no 917955-72-7 (Diethyl 2-(but-3-en-1-yl)butanedioate)

• Product Name: Diethyl 2-(but-3-en-1-yl)butanedioate
• CAS No: 917955-72-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 781326
• Update Time: 2023-08-03

Diethyl 2-(but-3-en-1-yl)butanedioate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(3-buten-1-yl)-, 1,4-diethyl ester
• diethyl 2-but-3-enylbutanedioate
• Diethyl 2-(but-3-en-1-yl)butanedioate

• Inchi： 1S/C12H20O4/c1-4-7-8-10(12(14)16-6-3)9-11(13)15-5-2/h4,10H,1,5-9H2,2-3H3
• InChI Key： YFMOCVWGCJKZFJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(=O)OCC)CCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 235
• Topological Polar Surface Area: 52.6